2-(4-bromophenyl)-4-methyl-6-(1-piperidinyl)pyrimidine
Overview
Description
“2-(4-Bromophenyl)-4-methyl-6-(1-piperidinyl)pyrimidine” is a chemical compound with the molecular formula C21H20BrN3 . It is part of the pyrimidine class of compounds, which are aromatic heterocyclic organic compounds similar to pyridine and benzene .
Molecular Structure Analysis
The molecular structure of “2-(4-bromophenyl)-4-methyl-6-(1-piperidinyl)pyrimidine” is defined by its molecular formula, C21H20BrN3 . The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms . The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Nanotechnology and Material Science
The compound’s potential applications in nanotechnology and material science are significant due to its structural properties. It could be used in the synthesis of nanomaterials or as a catalyst in reactions to produce new materials with unique properties. The ability to manipulate matter at the nanoscale opens up possibilities for creating materials with specific electrical, optical, or mechanical characteristics .
Pharmaceutical Intermediates
As an intermediate in pharmaceutical synthesis, “TimTec1_007025” could play a role in the production of various drugs. Its structure suggests it could be a precursor in synthesizing compounds with antihistamine properties, potentially leading to new treatments for allergies or cold symptoms .
Patenting and Intellectual Property
The compound’s novel applications could be subject to patenting, which would be crucial for protecting intellectual property and fostering innovation. Understanding the time relations between scientific discovery and patenting is essential for maximizing the economic benefits of research involving this compound .
Interdisciplinary Research Impact
The compound may serve as a case study in understanding the impact of interdisciplinary research on technological innovation. Its applications across different fields could demonstrate how combining knowledge from various disciplines leads to significant technological advancements .
Methodological Research
“TimTec1_007025” could be used in methodological studies to refine the scientific method . It might be involved in empirical testing to validate hypotheses in experimental setups, contributing to the advancement of scientific inquiry practices .
Fission Research
In the field of nuclear science, the compound could be used to investigate fission processes . It might help in understanding the production of isotopes with applications in medicine, electronics, and other industries, as well as contribute to the development of sustainable nuclear energy solutions .
properties
IUPAC Name |
2-(4-bromophenyl)-4-methyl-6-piperidin-1-ylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrN3/c1-12-11-15(20-9-3-2-4-10-20)19-16(18-12)13-5-7-14(17)8-6-13/h5-8,11H,2-4,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDOZICZTRJZBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2=CC=C(C=C2)Br)N3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrimidine, 2-(4-bromophenyl)-4-(1-piperidyl)-6-methyl- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3,4-dichlorophenyl)ethanone [6-(4-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]hydrazone](/img/structure/B3843532.png)
![ethyl 4-[(2,4-dimethylphenyl)amino]-2-(methylthio)-5-pyrimidinecarboxylate](/img/structure/B3843597.png)
![ethyl 4-[(2,5-dimethylphenyl)amino]-2-(methylthio)-5-pyrimidinecarboxylate](/img/structure/B3843609.png)
![2-{[2-(4-bromophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethanol](/img/structure/B3843620.png)
![4-{[2-(4-bromophenyl)-6-(4-morpholinyl)-4-pyrimidinyl]oxy}benzonitrile](/img/structure/B3843624.png)
